Cas no 1107-26-2 (β-Apo-8'-carotenal)

• Product Name: β-Apo-8'-carotenal
• CAS No: 1107-26-2
• MF: C₃₀H₄₀O
• MW: 416.63800907135
• MDL: MFCD00042626
• CID: 210992
• PubChem ID: 57646806
• Update Time: 2025-04-19

β-Apo-8'-carotenal Chemical and Physical Properties

Names and Identifiers

• 2,4,6,8,10,12,14,16-Heptadecaoctaenal,2,6,11,15-tetramethyl-17-(2,6,6-trimethyl-1-cyclohexen-1-yl)-,(2E,4E,6E,8E,10E,12E,14E,16E)-
• trans-β-Apo-8′-carotenal
• 8'-Apo-8-β-caroten-8'-al
• 8-Apo-8-β-caroten-8-al
• trans-β-Apo-8'-carotenal
• β-Apo-8'-carotenal
• (2E,4E,6E,8E,10E,12E,14E,16E)-2,6,11,15-tetramethyl-17-(2,6,6-trimethylcyclohexen-1-yl)heptadeca-2,4,6,8,10,12,14,16-octaenal
• 8'-apo-beta,psi-caroten-8'-al
• Adenosine 5'-diphosphate disodiuM salt
• Apocarotenal
• 8'-Apo-beta-caroten-8'-al
• C Orange 16
• C.I. 40820
• C.I. Food Orange 6
• E 160e
• APO
• C004984
• CI 40820
• 8'-APOALDEHYDE
• β-Apo-8’-carotenal
• e160e
• corange16
• c.i.foodorange6
• Apocarotenal 20% S
• E 160 e
• 2,4,6,8,10,12,14,16-Heptadecaoctaenal, 2,6,11,15-tetramethyl-17-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (2E,4E,6E,8E,10E,12E,14E,16E)-
• V22N3E2U32
• 8'-APO-.BETA.,.PSI.-CAROTENAL
• beta-Apo-8'-carotenal (C30)
• XA167402
• AKOS024386366
• -po-8'-arotenal
• EINECS 214-171-6
• all-trans-8'-apo-beta-carotenal
• NSC-374897
• trans-b-apo-8'-carotenal
• CS-0099621
• 1107-26-2
• CI(1975)NO.40820
• Apocarotenal, United States Pharmacopeia (USP) Reference Standard
• BRN 2064131
• trans-?-Apo-8?-carotenal
• beta-apo-Carotenal
• beta-apo-8'-carotenal
• SCHEMBL341809
• CHEBI:53154
• C19728
• CAROTENAL, BETA-APO-8'-
• trans-beta-Apo-8'-carotenal
• BETA-APO-8'-CAROTENAL [FCC]
• LS-15286
• NS00044349
• NCGC00187588-01
• BETA-APO-8'-CAROTENAL (TRANS)
• APOCAROTENAL [USP-RS]
• HY-N6677
• J-002468
• CI 40820 [INCI]
• Beta-apo-8'-carotenal(trans)
• 8'-Apo-beta,psi-carotenal
• A-Apo-8'-carotenal
• INS NO.160E
• (2E,4E,6E,8E,10E,12E,14E,16E)-2,6,11,15-tetramethyl-17-(2,6,6-trimethylcyclohex-1-enyl)heptadeca-2,4,6,8,10,12,14,16-octaenal
• 8'-Apo-beta-carotenal, all-trans-
• 8'-APO-.BETA.-CAROTENAL
• F82418
• beta-Apocarotenal
• INS-160E
• S5846
• SCHEMBL2768511
• Q274972
• 8'Apo-beta,psi-carotenal
• 4-07-00-01782 (Beilstein Handbook Reference)
• 12676-20-9
• E-160E
• 8'-Apo-beta-carotenal
• NSC374897
• CCRIS 7933
• .beta.-apo-8'-Carotenal
• 8'-apo-.beta.-Caroten-8'-al
• APOCAROTENAL [MART.]
• Food orange 6
• BETA-APO-8-CAROTENAL(TRANS)
• trans-beta-Apo-8'-carotenal, >=96.0% (UV)
• DTXSID20883251
• DFMMVLFMMAQXHZ-DOKBYWHISA-N
• MFCD00042626
• all-trans-beta-Apo-8'-carotenal
• 2,4,6,8,10,12,14,16-Heptadecaoctaenal, 2,6,11,15-tetramethyl-17-(2,6,6-trimethyl-1-cyclohexen-1-yl)-, (all-E)-
• trans- beta -Apo-8'-carotenal
• Z2583134452
• UNII-V22N3E2U32
• all-trans-b-Apo-8'-carotenal
• 8'Apo-I2,psi-carotenal
• b-Carotinal
• b-Apocarotenal
• b-Apo-8'-carotenal (C30)
• EINECS 235-767-2
• APOCAROTENAL (MART.)
• all-trans-8'-Apo-b-carotenal
• b-Apo-2-carotinal
• 8'-Apo-b,psi-caroten-8'-al
• CI Food Orange 6
• 8'-Apo-I2,psi-caroten-8'-al
• APOCAROTENAL (USP-RS)
• b-Apo-carotenal
• 8'-Apo-I2-caroten-8'-al
• 8'-Apo-b-carotenal
• 8'-Apo-b-caroten-8'-al
• DTXCID601022796
• 8'Apo-b,psi-carotenal
• all-trans-8'-Apo-I2-carotenal
• 8'-Apo-I2-carotenal

• MDL： MFCD00042626
• Inchi： 1S/C30H40O/c1-24(13-8-9-14-25(2)16-11-18-27(4)23-31)15-10-17-26(3)20-21-29-28(5)19-12-22-30(29,6)7/h8-11,13-18,20-21,23H,12,19,22H2,1-7H3/b9-8+,15-10+,16-11+,21-20+,24-13+,25-14+,26-17+,27-18+
• InChI Key： DFMMVLFMMAQXHZ-DOKBYWHISA-N
• SMILES： O=C/C(/C)=C/C=C/C(/C)=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C/C1=C(C)CCCC1(C)C

Computed Properties

• Exact Mass: 416.30800
• Monoisotopic Mass: 416.308
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 887
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 8
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Dark purple crystals or crystalline fine powders with metallic luster
• Density: 0.949±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 137-141 °C
• Boiling Point: 575.7°Cat760mmHg
• Flash Point: 273.8°C
• Refractive Index: 1.552
• Solubility: Insuluble (3.2E-4 g/L) (25 ºC),
• PSA: 17.07000
• LogP: 8.72190
• Solubility: It is insoluble in water and can be dispersed in hot water. It is easily soluble in chloroform but poorly soluble in ethanol. Slightly soluble in vegetable oil and acetone. Industrial products dissolved in oil or organic solvents have stable properties. Or orange to red powder or particles that can be dispersed in water. Its crystals are unstable to oxygen and light and need to be stored in a light shielded container filled with inert gas.
• Vapor Pressure: 0.0±1.6 mmHg at 25°C
• Sensitiveness: Sensitive to light & sensitive to air

β-Apo-8'-carotenal Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：2
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• FLUKA BRAND F CODES：8-10-16-23
• RTECS：CD9115000
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids
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